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Compound of Interest

Compound Name: 2-Aminobenzaldehyde

Cat. No.: B1207257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

2-aminobenzaldehyde powder. It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize this compound in their work. This

document details its physical properties, outlines standard experimental protocols for their

determination, and visualizes a key synthetic pathway.

Core Physical Properties
2-Aminobenzaldehyde, also known as anthranilaldehyde or 2-formylaniline, is an organic

compound featuring both an amino and an aldehyde functional group attached to a benzene

ring.[1] These groups grant it significant reactivity, making it a versatile precursor in the

synthesis of various molecules, including pharmaceuticals and dyes.[1][2] The compound is

noted for its presence in the fragrant scents of many flowers.[3][4] However, it is also unstable

and can polymerize rapidly at room temperature.[3][5]

The physical properties of 2-aminobenzaldehyde are summarized in the table below. It is

important to note that some values are estimates and may vary depending on the purity of the

sample and the measurement conditions.
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Property Value Source(s)

Molecular Formula C₇H₇NO [1][3]

Molecular Weight 121.14 g/mol [1][3]

Appearance

White to yellow, pale yellow, or

yellow-green crystalline

solid/powder.[1][2][3][6]

[1][2][3][6]

Melting Point 32–34 °C, 38 °C, 37-39 °C [3][6][7][8]

Boiling Point
~225.84 °C (estimate); 80-85

°C @ 0.27-2 mmHg
[3][8][9]

Density
~1.1344 g/cm³ (estimate);

1.171 g/cm³
[3][10]

Flash Point 113 °C (closed cup) [3][11]

Solubility

Good solubility in water;

soluble in ethanol, ether,

chloroform, and benzene.[1][6]

[9]

[1][6][9]

Storage Temperature -20°C or 2-8°C [3][5]

Experimental Protocols
Accurate determination of physical characteristics is crucial for confirming the identity and

purity of a substance. The following sections detail standard methodologies for measuring the

melting point and solubility of 2-aminobenzaldehyde powder.

The capillary method is a standard and widely used technique for determining the melting point

of a solid organic compound.[12][13]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature at which the solid transitions to a liquid is recorded as the melting point, which is

typically a narrow range for a pure substance.[12][14]

Detailed Methodology:
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Sample Preparation:

Ensure the 2-aminobenzaldehyde sample is completely dry and finely powdered. If

necessary, gently grind the crystals using a mortar and pestle.[12][14][15]

Press the open end of a capillary tube into the powder multiple times to collect a small

amount of the sample.[13][16]

Tap the sealed end of the capillary tube on a hard surface, or drop it through a long glass

tube, to compact the powder into a column of 2-3 mm in height at the bottom.[14][16]

Apparatus Setup:

Place the loaded capillary tube into the sample holder of a melting point apparatus (e.g., a

DigiMelt or similar device).[14]

Measurement:

If the approximate melting point is unknown, perform a rapid heating run (e.g., 10-20

°C/minute) to get a preliminary range.[14][16]

Allow the apparatus to cool. Using a fresh sample, begin heating again, this time at a

much slower rate (e.g., 1-2 °C/minute) starting from a temperature about 10-20 °C below

the approximate melting point.[14][16]

Observe the sample through the viewing lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

This protocol provides a qualitative assessment of a compound's solubility in various solvents,

which can indicate its polarity and the presence of acidic or basic functional groups.[17][18]

Principle: The solubility of a compound is determined by observing its dissolution in a specific

volume of a solvent. The general principle "like dissolves like" applies, where polar compounds

dissolve in polar solvents and non-polar compounds dissolve in non-polar solvents.[19]
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Detailed Methodology:

Sample and Solvent Preparation:

Weigh approximately 25 mg of 2-aminobenzaldehyde powder or measure 0.05 mL if it is

in a molten state.

Prepare test tubes containing 0.75 mL of the following solvents: water, 5% HCl solution,

5% NaOH solution, and an organic solvent like ethanol or diethyl ether.[17]

Procedure:

Add the 2-aminobenzaldehyde sample to a test tube containing the chosen solvent.

Shake the test tube vigorously for 1-2 minutes.[17]

Observe if the solid dissolves completely. If it does, the compound is considered soluble in

that solvent.

Water Solubility: Begin by testing solubility in water. If the compound is water-soluble, test

its pH with litmus or pH paper to check for acidic or basic properties.[18] 2-
aminobenzaldehyde is expected to be soluble.[6]

Acid/Base Solubility: For water-insoluble compounds, solubility in 5% HCl suggests a

basic functional group (like an amine), while solubility in 5% NaOH suggests an acidic

functional group.[17][18]

Organic Solvent Solubility: Test solubility in organic solvents like ethanol or ether. 2-
aminobenzaldehyde is soluble in these solvents.[1][9]

Recording Results:

Record the compound as "soluble," "partially soluble," or "insoluble" for each solvent

tested.

Synthesis Workflow Visualization
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A common and established method for synthesizing 2-aminobenzaldehyde is through the

reduction of 2-nitrobenzaldehyde.[4][6][20] This reaction pathway is a fundamental process in

organic chemistry, converting a nitro group into an amino group.

Reactants

Process

Products

2-Nitrobenzaldehyde

Reduction Reaction

Input

Reducing Agent
(e.g., Fe/HCl or FeSO₄/NH₃)

Input

2-Aminobenzaldehyde

Yields

Click to download full resolution via product page

Caption: Synthesis of 2-aminobenzaldehyde via reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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